Cas no 121282-62-0 (Cyclododecane,isocyano-)

• Product Name: Cyclododecane,isocyano-
• CAS No: 121282-62-0
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 104763
• PubChem ID: 2757985
• Update Time: 2025-04-18

Cyclododecane,isocyano- Chemical and Physical Properties

Names and Identifiers

• Cyclododecane,isocyano-
• Cyclododecane, isocyano- (9CI)
• CYCLODODECYLISOCYANIDE
• Isocyanocyclododecane
• AKOS006295423
• 121282-62-0

• Inchi： 1S/C13H23N/c1-14-13-11-9-7-5-3-2-4-6-8-10-12-13/h13H,2-12H2
• InChI Key： YONLKDOTMXIUIN-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1CCCCCCCCCCC1

Computed Properties

• Exact Mass: 193.18319
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36